Cas no 33106-77-3 (Benzenemethanaminium, N-methyl-N,N-dioctadecyl-, chloride)

• Product Name: Benzenemethanaminium, N-methyl-N,N-dioctadecyl-, chloride
• CAS No: 33106-77-3
• MF: C₄₄H₈₄ClN
• MW: 662.597473144531
• CID: 292898
• PubChem ID: 13879754
• Update Time: 2025-04-19

Benzenemethanaminium, N-methyl-N,N-dioctadecyl-, chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium, N-methyl-N,N-dioctadecyl-, chloride
• benzyl-methyl-dioctadecylazanium,chloride
• 33106-77-3
• Q27275373
• N-Benzyl-N-methyl-N-octadecyloctadecan-1-aminium chloride
• UNII-CA3B7HQ34L
• CA3B7HQ34L
• Benzyldistearylmethylammonium chloride
• Ammonium, benzylmethyldioctadecyl-, chloride
• Benzenemethanaminium, N-methyl-N,N-dioctadecyl-, chloride (1:1)
• Distearyl methyl benzyl ammonium chloride
• SCHEMBL1485802
• Dioctadecyl-N-benzyl-N-methylammoniumchlorid
• DTXSID60551801
• benzyl-methyl-dioctadecylazanium;chloride
• Dioctadecylmethylbenzylammonium chloride

• Inchi： 1S/C44H84N.ClH/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-37-41-45(3,43-44-39-35-34-36-40-44)42-38-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2;/h34-36,39-40H,4-33,37-38,41-43H2,1-3H3;1H/q+1;/p-1
• InChI Key： JLSSEXVNHGDLNN-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](C)(CC1C=CC=CC=1)(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 576.972
• Monoisotopic Mass: 661.6292294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 46
• Rotatable Bond Count: 36
• Complexity: 513
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0